Cas no 93162-98-2 (1,7,7-Trimethyl-2-phenoxybicyclo[2.2.1]heptane)

1,7,7-Trimethyl-2-phenoxybicyclo[2.2.1]heptane structure
93162-98-2 structure
Product Name:1,7,7-Trimethyl-2-phenoxybicyclo[2.2.1]heptane
CAS No:93162-98-2
MF:C16H22O
MW:230.345284938812
CID:2627299
PubChem ID:251040
Update Time:2025-04-21

1,7,7-Trimethyl-2-phenoxybicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 93162-98-2
    • phenyl isobornyl ether
    • DTXSID20918638
    • NSC71125
    • NCIOpen2_004645
    • NSC-71125
    • SCHEMBL10409063
    • 1,7,7-trimethyl-2-phenoxybicyclo[2.2.1]heptane
    • 1,7,7-Trimethyl-2-phenoxybicyclo[2.2.1]heptane
    • Inchi: 1S/C16H22O/c1-15(2)12-9-10-16(15,3)14(11-12)17-13-7-5-4-6-8-13/h4-8,12,14H,9-11H2,1-3H3
    • InChI Key: OYPGSSINLUSXOL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1CC2CCC1(C)C2(C)C

Computed Properties

  • Exact Mass: 230.167
  • Monoisotopic Mass: 230.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.01
  • Boiling Point: 297.7°C at 760 mmHg
  • Flash Point: 115.6°C
  • Refractive Index: 1.531
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